Cas no 308796-04-5 (Zinc, bromo-4-pentenyl-)

• Product Name: Zinc, bromo-4-pentenyl-
• CAS No: 308796-04-5
• MF: C₅H₉BrZn
• MW: 214.437957525253
• MDL: MFCD01311404
• CID: 300571
• PubChem ID: 24873252
• Update Time: 2025-11-01

Zinc, bromo-4-pentenyl- Chemical and Physical Properties

Names and Identifiers

• Zinc, bromo-4-pentenyl-
• 4-Pentenylzinc bromide
• 4-PENTENYLZINC BROMIDE SOLUTION
• bromozinc(1+),pent-1-ene
• 4-Pentenylzinc bromide 0.5 M in Tetrahydrofuran
• 4-Pentenylzinc broMide, 0.5M in THF, packaged under Argon in resealable CheMSeal^t bottles
• Zinc,bromo-4-pentenyl
• 308796-04-5
• MFCD01311404
• 4-PentenylZinc bromide 1.0 M in Tetrahydrofuran
• AKOS016017936
• Pent-4-enylzinc bromide, 0.50 M in THF
• 4-Pentenylzinc bromide, 0.50 M in THF
• 4-Pentenylzinc bromide, 0.5M in THF
• J-018181
• pent-4-enylzinc(II) bromide
• BROMO(PENT-4-EN-1-YL)ZINC

• MDL： MFCD01311404
• Inchi： 1S/C5H9.BrH.Zn/c1-3-5-4-2;;/h3H,1-2,4-5H2;1H;/q-1;;+2/p-1
• InChI Key： FYTRJJFTGJERAH-UHFFFAOYSA-M
• SMILES： Br[Zn+].C([CH2-])CC=C

Computed Properties

• Exact Mass: 211.91800
• Monoisotopic Mass: 211.91790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 29.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: liquid
• Density: 0.954 g/mL at 25 °C
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• Water Partition Coefficient: Reacts with water.
• PSA: 0.00000
• LogP: -1.21180
• Solubility: Not determined
• Sensitiveness: Air Sensitive
• Color/Form: 0.5 M in THF
• Vapor Pressure: Not available

Zinc, bromo-4-pentenyl- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H319-H335-H351
• Warning Statement： P210-P280-P301+P312+P330-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN 3399 4.3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-14-19-36/37-40
• Safety Instruction： S16; S26; S33; S36/37/39; S43; S45
• Hazardous Material Identification：
• Risk Phrases：R14; R19; R22; R36/37/38; R40
• HazardClass：4.3
• Storage Condition：2-8°C

Additional information on Zinc, bromo-4-pentenyl-

Recent Advances in the Application of Zinc, bromo-4-pentenyl- (CAS: 308796-04-5) in Chemical Biology and Pharmaceutical Research

The compound Zinc, bromo-4-pentenyl- (CAS: 308796-04-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique chemical properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and applications in drug discovery and development.

Recent studies have highlighted the role of Zinc, bromo-4-pentenyl- as a versatile intermediate in organic synthesis, particularly in the construction of complex molecular architectures. Its bromo-alkenyl functionality allows for selective cross-coupling reactions, making it a valuable tool in the synthesis of bioactive molecules. Researchers have successfully employed this compound in the development of novel zinc-binding pharmacophores, which exhibit promising activity against a range of biological targets.

In the context of pharmaceutical research, Zinc, bromo-4-pentenyl- has been investigated for its potential as a zinc ionophore, facilitating the transport of zinc ions across cellular membranes. This property is particularly relevant in the design of therapeutics targeting zinc-deficient conditions or diseases where zinc homeostasis is disrupted. Recent preclinical studies have demonstrated its efficacy in modulating zinc-dependent enzymatic processes, suggesting potential applications in neurodegenerative diseases and cancer therapy.

Furthermore, the compound's unique reactivity has been exploited in the development of prodrug strategies. By incorporating Zinc, bromo-4-pentenyl- into drug delivery systems, researchers have achieved controlled release of active pharmaceutical ingredients in response to specific physiological conditions. This approach has shown promise in improving drug bioavailability and reducing off-target effects.

Structural-activity relationship (SAR) studies involving Zinc, bromo-4-pentenyl- derivatives have provided valuable insights into the optimization of its pharmacological properties. Modifications to the pentenyl chain length and bromo-substitution pattern have been shown to significantly influence the compound's binding affinity and selectivity towards various biological targets. These findings are guiding the design of next-generation zinc-based therapeutics with improved efficacy and safety profiles.

In conclusion, the growing body of research on Zinc, bromo-4-pentenyl- (CAS: 308796-04-5) underscores its importance as a multifunctional compound in chemical biology and pharmaceutical research. Its unique chemical properties and diverse biological activities make it a promising candidate for further development in drug discovery programs. Future studies should focus on elucidating its precise mechanisms of action and exploring its therapeutic potential in various disease models.